Cas no 1086382-82-2 (2-bromo-5-cyclopentylpyrazine)
2-bromo-5-cyclopentylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-cyclopentylpyrazine
- 1086382-82-2
- AKOS015945136
- MB09642
- EN300-698800
- 2-BROMO-5-(CYCLOPENTYL)PYRAZINE
- Pyrazine, 2-bromo-5-cyclopentyl-
- DTXSID301302630
-
- Inchi: 1S/C9H11BrN2/c10-9-6-11-8(5-12-9)7-3-1-2-4-7/h5-7H,1-4H2
- InChI Key: CUYRUTNIBSAYPX-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=N1)C1CCCC1
Computed Properties
- Exact Mass: 226.01056g/mol
- Monoisotopic Mass: 226.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 25.8Ų
2-bromo-5-cyclopentylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-698800-0.05g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 0.05g |
$1152.0 | 2023-03-10 | ||
| Enamine | EN300-698800-0.1g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 0.1g |
$1207.0 | 2023-03-10 | ||
| Enamine | EN300-698800-0.25g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 0.25g |
$1262.0 | 2023-03-10 | ||
| Enamine | EN300-698800-0.5g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 0.5g |
$1316.0 | 2023-03-10 | ||
| Enamine | EN300-698800-1.0g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-698800-2.5g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 2.5g |
$2688.0 | 2023-03-10 | ||
| Enamine | EN300-698800-5.0g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 5.0g |
$3977.0 | 2023-03-10 | ||
| Enamine | EN300-698800-10.0g |
2-bromo-5-cyclopentylpyrazine |
1086382-82-2 | 10.0g |
$5897.0 | 2023-03-10 | ||
| A2B Chem LLC | AW23609-250mg |
2-BROMO-5-(CYCLOPENTYL)PYRAZINE |
1086382-82-2 | > 95% | 250mg |
$1257.00 | 2024-04-20 | |
| A2B Chem LLC | AW23609-1g |
2-BROMO-5-(CYCLOPENTYL)PYRAZINE |
1086382-82-2 | > 95% | 1g |
$3090.00 | 2024-04-20 |
2-bromo-5-cyclopentylpyrazine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-bromo-5-cyclopentylpyrazine
Introduction to 2-bromo-5-cyclopentylpyrazine (CAS No. 1086382-82-2)
2-bromo-5-cyclopentylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1086382-82-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms. The presence of both bromine and cyclopentyl substituents introduces unique reactivity and structural properties, making it a valuable intermediate in synthetic chemistry and drug discovery.
The bromo substituent at the 2-position of the pyrazine ring enhances the electrophilicity of the molecule, facilitating various nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for constructing more complex molecular architectures. Additionally, the cyclopentyl group, attached at the 5-position, contributes to steric hindrance and can influence the electronic properties of the ring system. Such structural modifications are often employed to improve metabolic stability, bioavailability, and target binding affinity in drug candidates.
In recent years, 2-bromo-5-cyclopentylpyrazine has been extensively explored in the development of novel therapeutic agents. Its versatile reactivity allows for further functionalization, enabling the synthesis of a diverse array of derivatives. For instance, researchers have utilized this compound as a precursor in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups at specific positions.
One notable application of 2-bromo-5-cyclopentylpyrazine is in the synthesis of antiviral compounds. The pyrazine core is a common motif in molecules targeting viral proteases and polymerases. By incorporating bulky substituents like cyclopentyl, researchers can modulate binding interactions with viral proteins, potentially enhancing drug efficacy. Furthermore, computational studies have suggested that halogenated pyrazines exhibit favorable pharmacokinetic properties, including improved solubility and reduced toxicity.
The agrochemical industry has also benefited from the use of 2-bromo-5-cyclopentylpyrazine as an intermediate in pesticide development. Pyrazine derivatives are known to possess herbicidal and fungicidal activities due to their ability to disrupt essential metabolic pathways in plants and fungi. The structural features of this compound contribute to its potential as a lead compound for next-generation crop protection agents. Recent patents have highlighted its role in designing molecules with enhanced environmental safety profiles while maintaining high efficacy.
From a synthetic chemistry perspective, 2-bromo-5-cyclopentylpyrazine serves as a building block for more complex scaffolds through various reaction pathways. For example, it can be transformed into pyrazole derivatives via cyclization reactions, expanding its utility in medicinal chemistry libraries. The combination of bromination and cycloalkylation strategies allows chemists to fine-tune physicochemical properties such as lipophilicity and polar surface area (PSA), which are critical factors in drug design.
The growing interest in 2-bromo-5-cyclopentylpyrazine is also driven by advancements in green chemistry principles. Modern synthetic methodologies emphasize sustainability and efficiency, and this compound exemplifies these goals through its role in multi-step syntheses that minimize waste and hazardous byproducts. Researchers are increasingly employing catalytic systems that promote selective transformations, further highlighting its importance as a modern chemical entity.
In conclusion, 2-bromo-5-cyclopentylpyrazine (CAS No. 1086382-82-2) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—combining halogenation with cycloalkylation—make it an indispensable tool for synthetic chemists striving to develop innovative therapeutics and crop protection agents. As research continues to uncover new biological activities and synthetic possibilities, this molecule is poised to remain at the forefront of chemical innovation.
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